Cas no 1804316-97-9 (Methyl 5-hydroxy-4-iodo-3-(trifluoromethoxy)pyridine-2-carboxylate)

Methyl 5-hydroxy-4-iodo-3-(trifluoromethoxy)pyridine-2-carboxylate is a versatile pyridine-based intermediate with significant utility in pharmaceutical and agrochemical synthesis. Its structure features a hydroxyl group at the 5-position, an iodine substituent at the 4-position, and a trifluoromethoxy group at the 3-position, offering multiple reactive sites for further functionalization. The presence of both electron-withdrawing (trifluoromethoxy) and electron-donating (hydroxy) groups enhances its reactivity in cross-coupling and substitution reactions. The iodine moiety facilitates palladium-catalyzed couplings, while the ester group provides a handle for hydrolysis or transesterification. This compound is particularly valuable in the development of bioactive molecules due to its structural diversity and synthetic flexibility.
Methyl 5-hydroxy-4-iodo-3-(trifluoromethoxy)pyridine-2-carboxylate structure
1804316-97-9 structure
Product Name:Methyl 5-hydroxy-4-iodo-3-(trifluoromethoxy)pyridine-2-carboxylate
CAS No:1804316-97-9
MF:C8H5F3INO4
MW:363.02928519249
CID:4831422
Update Time:2025-06-07

Methyl 5-hydroxy-4-iodo-3-(trifluoromethoxy)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 5-hydroxy-4-iodo-3-(trifluoromethoxy)pyridine-2-carboxylate
    • Inchi: 1S/C8H5F3INO4/c1-16-7(15)5-6(17-8(9,10)11)4(12)3(14)2-13-5/h2,14H,1H3
    • InChI Key: WJKNVCOMDJQVPI-UHFFFAOYSA-N
    • SMILES: IC1C(=CN=C(C(=O)OC)C=1OC(F)(F)F)O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 288
  • XLogP3: 2.5
  • Topological Polar Surface Area: 68.6

Methyl 5-hydroxy-4-iodo-3-(trifluoromethoxy)pyridine-2-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029096429-1g
Methyl 5-hydroxy-4-iodo-3-(trifluoromethoxy)pyridine-2-carboxylate
1804316-97-9 97%
1g
$1,579.40 2022-04-02

Additional information on Methyl 5-hydroxy-4-iodo-3-(trifluoromethoxy)pyridine-2-carboxylate

Research Brief on Methyl 5-hydroxy-4-iodo-3-(trifluoromethoxy)pyridine-2-carboxylate (CAS: 1804316-97-9)

Methyl 5-hydroxy-4-iodo-3-(trifluoromethoxy)pyridine-2-carboxylate (CAS: 1804316-97-9) is a specialized pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique trifluoromethoxy and iodo substituents, serves as a critical intermediate in the synthesis of novel bioactive molecules. Recent studies have highlighted its potential in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents targeting inflammatory and oncogenic pathways.

The structural features of Methyl 5-hydroxy-4-iodo-3-(trifluoromethoxy)pyridine-2-carboxylate make it a versatile scaffold for medicinal chemistry. The presence of the trifluoromethoxy group enhances the metabolic stability and lipophilicity of the molecule, while the iodo substituent offers opportunities for further functionalization via cross-coupling reactions. These attributes have led to its incorporation into several high-profile drug discovery programs, as evidenced by recent publications in journals such as the Journal of Medicinal Chemistry and Bioorganic & Medicinal Chemistry Letters.

Recent research has focused on optimizing the synthetic routes for Methyl 5-hydroxy-4-iodo-3-(trifluoromethoxy)pyridine-2-carboxylate to improve yield and scalability. A 2023 study published in Organic Process Research & Development detailed a novel catalytic method that reduces the reliance on hazardous reagents, thereby aligning with green chemistry principles. Additionally, computational studies have explored the compound's binding affinity for various biological targets, providing insights into its mechanism of action and potential therapeutic applications.

One of the most promising applications of Methyl 5-hydroxy-4-iodo-3-(trifluoromethoxy)pyridine-2-carboxylate is in the development of kinase inhibitors. A recent preclinical study demonstrated its efficacy as a precursor in the synthesis of selective JAK2 inhibitors, which are being investigated for the treatment of myeloproliferative disorders. The compound's ability to modulate kinase activity with high specificity has positioned it as a valuable tool for both academic and industrial research.

In conclusion, Methyl 5-hydroxy-4-iodo-3-(trifluoromethoxy)pyridine-2-carboxylate (CAS: 1804316-97-9) represents a pivotal building block in modern drug discovery. Its unique chemical properties and broad applicability underscore its importance in the development of next-generation therapeutics. Ongoing research is expected to further elucidate its potential, paving the way for innovative treatments in oncology, inflammation, and beyond.

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